Cas no 299929-72-9 (N-(tert-Butyl)-6-chloro-N'-(4-methylphenyl)-1,3,5-triazine-2,4-diamine)

• Product Name: N-(tert-Butyl)-6-chloro-N'-(4-methylphenyl)-1,3,5-triazine-2,4-diamine
• CAS No: 299929-72-9
• MF: C₁₄H₁₈ClN₅
• MW: 291.779221057892
• CID: 874031
• Update Time: 2026-04-29

N-(tert-Butyl)-6-chloro-N'-(4-methylphenyl)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N2-(tert-Butyl)-6-chloro-N4-(p-tolyl)-1,3,5-triazine-2,4-diamine
• 2-N-tert-butyl-6-chloro-4-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine
• N-(tert-butyl)-6-chloro-N'-(4-methylphenyl)-1,3,5-triazine-2,4-diamine(SALTDATA: FREE)
• N-tert-butyl-6-chloro-N''-(4-methylphenyl)-1,3,5-triazine-2,4-diamine
• AC1LFII1
• CBDivE_015432
• CTK4G4175
• MolPort-000-923-834
• N-tert-Butyl-6-chloro-N'-p-tolyl-[1,3,5]triazine-2,4-diamine
• Oprea1_049159
• Oprea1_125120
• STK064997
• N-(tert-Butyl)-6-chloro-N'-(4-methylphenyl)-1,3,5-triazine-2,4-diamine

• Inchi： InChI=1S/C14H18ClN5/c1-9-5-7-10(8-6-9)16-12-17-11(15)18-13(19-12)20-14(2,3)4/h5-8H,1-4H3,(H2,16,17,18,19,20)
• InChI Key： QTGDVOOEMHTAPS-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)NC2=NC(=NC(=N2)Cl)NC(C)(C)C

Computed Properties

• Exact Mass: 291.12500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.255
• Boiling Point: 458.5°C at 760 mmHg
• Flash Point: 231.1°C
• Refractive Index: 1.633
• PSA: 62.73000
• LogP: 3.93340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazine-2,4-diamines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines 1,3,5-triazine-2,4-diamines